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molecular formula C10H13ClO3 B054594 1-(5-Chloro-2,3-dimethoxyphenyl)ethanol CAS No. 117052-18-3

1-(5-Chloro-2,3-dimethoxyphenyl)ethanol

Cat. No. B054594
CAS RN: 117052-18-3
M. Wt: 216.66 g/mol
InChI Key: SSWSVUDBJHGMQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08604021B2

Procedure details

To a mixture of 5-chloro-2,3-dimethoxybenzaldehyde (339, 1.69 mol) in TBME (5.6 L) was added 3M methylmagnesium bromide in ether (660 mL, 1.98 mol) over 1 hour at 9 to 12° C. The mixture was warmed at 33° C. for 1 hour 20 minutes. There was significant starting material present so more methylmagnesium bromide was added (590 mL, 1.77 mol) over 1 hour 20 minutes with the reaction temperature at 33° C. The reaction was cooled to room temperature overnight and poured into ammonium chloride (20 wt %, 3 kg) over 5 minutes. The temperature rose from 11 to 28° C. The reaction flask was rinsed with ammonium chloride solution (500 mL) and TBME (250 mL). The layers were separated and the organic layer was concentrated to an orange yellow thick oil. Yield: 348 g (96% yield, 94% purity).
Name
5-chloro-2,3-dimethoxybenzaldehyde
Quantity
1.69 mol
Type
reactant
Reaction Step One
Name
TBME
Quantity
5.6 L
Type
solvent
Reaction Step One
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ether
Quantity
660 mL
Type
reactant
Reaction Step Two
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ammonium chloride
Quantity
3 kg
Type
reactant
Reaction Step Four
Name
1-(5-Chloro-2,3-dimethoxy-phenyl)-ethanol
Yield
96%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([O:12][CH3:13])[C:5]([O:10][CH3:11])=[C:6]([CH:9]=1)[CH:7]=[O:8].[CH3:14][Mg]Br.CCOCC.[Cl-].[NH4+]>CC(OC)(C)C>[Cl:1][C:2]1[CH:3]=[C:4]([O:12][CH3:13])[C:5]([O:10][CH3:11])=[C:6]([CH:7]([OH:8])[CH3:14])[CH:9]=1 |f:3.4|

Inputs

Step One
Name
5-chloro-2,3-dimethoxybenzaldehyde
Quantity
1.69 mol
Type
reactant
Smiles
ClC=1C=C(C(=C(C=O)C1)OC)OC
Name
TBME
Quantity
5.6 L
Type
solvent
Smiles
CC(C)(C)OC
Step Two
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Mg]Br
Name
ether
Quantity
660 mL
Type
reactant
Smiles
CCOCC
Step Three
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Mg]Br
Step Four
Name
ammonium chloride
Quantity
3 kg
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
33 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added (590 mL, 1.77 mol) over 1 hour 20 minutes with the reaction temperature at 33° C
Duration
20 min
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled to room temperature overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
rose from 11 to 28° C
WASH
Type
WASH
Details
The reaction flask was rinsed with ammonium chloride solution (500 mL) and TBME (250 mL)
CUSTOM
Type
CUSTOM
Details
The layers were separated
CONCENTRATION
Type
CONCENTRATION
Details
the organic layer was concentrated to an orange yellow thick oil

Outcomes

Product
Name
1-(5-Chloro-2,3-dimethoxy-phenyl)-ethanol
Type
Smiles
ClC=1C=C(C(=C(C1)C(C)O)OC)OC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 96%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.